5-(4-methylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(4-methylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H11N3O3/c1-10-2-4-12(5-3-10)15-16-14(17-21-15)11-6-8-13(9-7-11)18(19)20/h2-9H,1H3
• InChI Key: RRXDZGCLUKCMCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=NO2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H11N3O3
• Molecular Weight: 281.27 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 5-(4-Methylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole involves various strategies, focusing on the formation of the oxadiazole ring. For example, the synthesis of 2-(4-aminophenyl)-5-(2-alkyloxy-phenyl)-1,3,4-oxadiazoles demonstrates the versatility of oxadiazole derivatives, achieved through catalytic hydrogenation processes, indicating a potential pathway for synthesizing related compounds (Li Shi-feng, 2007).

Molecular Structure Analysis

Structural analysis and characterization techniques such as FT-IR, 1H-NMR, and elemental analysis play a crucial role in confirming the molecular structure of oxadiazole derivatives. For instance, new mesogenic homologous series bearing 1,3,4-oxadiazole rings with nitro terminal groups have been synthesized and characterized, highlighting the significance of structural elucidation in understanding the properties and potential applications of these compounds (H. Abboud, S. J. Lafta, I. H. Tomi, 2017).

Chemical Reactions and Properties

The chemical reactivity of oxadiazole derivatives, including substitution reactions and their interaction with various reagents, is a key area of interest. For example, the selective reduction of nitro groups in oxadiazole derivatives to amine groups is an important reaction, demonstrating the compound's chemical versatility and potential for further functionalization (M. Tarasenko et al., 2017).